Cas no 2680888-26-8 (benzyl N-[3-hydroxy-1-(2,4,5-trifluorophenyl)-1H-pyrazol-5-yl]carbamate)

• Product Name: benzyl N-[3-hydroxy-1-(2,4,5-trifluorophenyl)-1H-pyrazol-5-yl]carbamate
• CAS No: 2680888-26-8
• MF: C₁₇H₁₂F₃N₃O₃
• MW: 363.290694236755
• CID: 6056989
• PubChem ID: 165926343
• Update Time: 2025-06-14

benzyl N-[3-hydroxy-1-(2,4,5-trifluorophenyl)-1H-pyrazol-5-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28300124
• benzyl N-[3-hydroxy-1-(2,4,5-trifluorophenyl)-1H-pyrazol-5-yl]carbamate
• 2680888-26-8

• Inchi： 1S/C17H12F3N3O3/c18-11-6-13(20)14(7-12(11)19)23-15(8-16(24)22-23)21-17(25)26-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,21,25)(H,22,24)
• InChI Key： LRQFEDDLORGKAO-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1N1C(=CC(N1)=O)NC(=O)OCC1C=CC=CC=1)F)F

Computed Properties

• Exact Mass: 363.08307574g/mol
• Monoisotopic Mass: 363.08307574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70.7Ų

Additional information on benzyl N-[3-hydroxy-1-(2,4,5-trifluorophenyl)-1H-pyrazol-5-yl]carbamate

Research Briefing on Benzyl N-[3-hydroxy-1-(2,4,5-trifluorophenyl)-1H-pyrazol-5-yl]carbamate (CAS: 2680888-26-8)

Benzyl N-[3-hydroxy-1-(2,4,5-trifluorophenyl)-1H-pyrazol-5-yl]carbamate (CAS: 2680888-26-8) is a novel chemical entity that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluorophenyl and pyrazole moieties, exhibits potential as a key intermediate or active pharmaceutical ingredient (API) in the development of new therapeutic agents. Recent studies have focused on its synthesis, pharmacological properties, and potential applications in drug discovery.

The synthesis of benzyl N-[3-hydroxy-1-(2,4,5-trifluorophenyl)-1H-pyrazol-5-yl]carbamate involves a multi-step process, starting with the condensation of 2,4,5-trifluorophenylhydrazine with ethyl acetoacetate, followed by carbamate formation using benzyl chloroformate. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluations. The presence of fluorine atoms in its structure is particularly noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability and bioavailability.

Pharmacological studies have revealed that benzyl N-[3-hydroxy-1-(2,4,5-trifluorophenyl)-1H-pyrazol-5-yl]carbamate demonstrates promising activity against a range of biological targets. Preliminary in vitro assays indicate its potential as an inhibitor of specific enzymes involved in inflammatory pathways, suggesting possible applications in the treatment of chronic inflammatory diseases. Additionally, its interaction with certain kinase targets has been explored, highlighting its relevance in oncology research. These findings are supported by molecular docking studies, which predict strong binding affinities to key protein targets.

In the context of drug development, benzyl N-[3-hydroxy-1-(2,4,5-trifluorophenyl)-1H-pyrazol-5-yl]carbamate serves as a valuable scaffold for the design of new therapeutic agents. Its modular structure allows for further derivatization, enabling the exploration of structure-activity relationships (SAR) to optimize potency and selectivity. Recent publications have reported the synthesis of analogs with improved pharmacokinetic profiles, underscoring the compound's versatility in medicinal chemistry.

Despite these promising developments, challenges remain in the clinical translation of benzyl N-[3-hydroxy-1-(2,4,5-trifluorophenyl)-1H-pyrazol-5-yl]carbamate. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Future research directions may include in vivo efficacy studies, toxicity assessments, and formulation optimization to advance this compound toward clinical trials.

In conclusion, benzyl N-[3-hydroxy-1-(2,4,5-trifluorophenyl)-1H-pyrazol-5-yl]carbamate (CAS: 2680888-26-8) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and pharmacological properties make it a compelling subject for further investigation. Continued research efforts will be essential to fully elucidate its therapeutic potential and overcome existing challenges in its development.